Cas no 99361-79-2 (1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 99361-79-2
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• MDL: MFCD20704132
• CID: 5684417
• PubChem ID: 84769363
• Update Time: 2025-10-13

1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Z1262647460
• 99361-79-2
• 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile
• 1-(4-Aminophenyl)pyrazole-4-carbonitrile
• EN300-2639706
• 1H-Pyrazole-4-carbonitrile, 1-(4-aminophenyl)-

• MDL： MFCD20704132
• Inchi： 1S/C10H8N4/c11-5-8-6-13-14(7-8)10-3-1-9(12)2-4-10/h1-4,6-7H,12H2
• InChI Key： MUDFGZJCEKNRFZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 184.074896272g/mol
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 174-175 °C(Solv: benzene (71-43-2))
• Boiling Point: 395.4±22.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Additional information on 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile

1-(4-Aminophenyl)-1H-Pyrazole-4-Carbonitrile: A Comprehensive Overview

1-(4-Aminophenyl)-1H-pyrazole-4-carbonitrile, identified by the CAS registry number 99361-79-2, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, which contributes to its unique chemical properties. The presence of the cyano group (-CN) at the 4-position of the pyrazole ring and the 4-amino phenyl group further enhances its functional versatility, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile typically involves multi-step reactions, often utilizing condensation reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's structural features make it amenable to further functionalization, allowing researchers to explore its potential in drug design, agrochemicals, and materials science.

One of the most promising applications of 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile lies in its role as a building block for bioactive molecules. Studies have shown that pyrazole-based compounds exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting potential therapeutic applications for chronic inflammatory diseases.

In the realm of pharmacology, 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile has been explored as a lead compound for developing novel anticancer agents. Recent findings indicate that certain analogs of this compound can induce apoptosis in cancer cells by targeting specific oncogenic pathways. These results highlight the importance of further research into its mechanism of action and potential for drug development.

Beyond its biological applications, 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile has also found utility in materials science. Its nitrogen-rich structure makes it a candidate for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in energy storage, sensing technologies, and catalysis.

The growing interest in pyrazole-based compounds has led to increased scrutiny of their environmental fate and toxicity profiles. Recent studies have assessed the biodegradability and ecotoxicological effects of 1-(4-aminophenyl)-1H-pyrazole-4-carbonitrile, providing insights into its potential risks to aquatic ecosystems. These findings underscore the need for sustainable practices in the synthesis and disposal of such compounds.

In conclusion, 1-(4-Aminophenyl)-1H-pyrazole-4-carbonitrile, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from drug discovery to materials engineering. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is poised to play an even more significant role in addressing pressing challenges in science and technology.